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pNP-TMP serves as a critical tool for enzymology studies, particularly for the identification and

characterization of NPP inhibitors, which is relevant in drug discovery [1]. The following diagram

illustrates the core experimental workflow and the underlying enzymatic reaction.
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Experimental workflow: NPP enzyme hydrolyzes pNP-TMP, releasing detectable p-Nitrophenol.
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A highly sensitive CE method has been developed to monitor NPP activity using pNP-TMP. This method is

over 8-fold more sensitive than conventional spectrophotometric assays [1].

Key steps of the protocol are summarized below:

Protocol Step Specific Parameters & Conditions

Capillary Fused-silica, 20 cm effective length × 75.5 μm id, dynamically coated [1]

Injection Electrokinetic injection for 60 seconds [1]

Separation Buffer 70 mM phosphate buffer containing 0.002% polybrene, pH 9.2 [1]

Separation Conditions Constant current of -80 μA, capillary temperature maintained at 15°C [1]

Detection Ultraviolet (UV) detection at 400 nm [1]

Internal Standard 2-Methyl-4,6-dinitrophenol (Dinitrocresol) for precise quantification [1]

Assay Performance Limit of Detection (LOD): 137 nM; Limit of Quantification (LOQ): 415 nM [1]

Practical Research Considerations

Salt Forms for Use: The compound is commonly available as ammonium or sodium salts to improve
solubility and stability in aqueous solutions [2] [3] [4].

Commercial Availability: Several suppliers offer pNP-TMP for research purposes, including Santa
Cruz Biotechnology, Biosynth AG, and Creative Enzymes [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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